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Compound of Interest

3-Bromo-2-
Compound Name: ]
oxocyclohexanecarboxamide

Cat. No.: B3285348

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the synthetic utility of 3-Bromo-2-
oxocyclohexanecarboxamide, a valuable building block in organic synthesis and medicinal
chemistry. Due to the limited availability of specific experimental data for the amide, this
document also draws upon the chemistry of the closely related and more extensively studied
ethyl ester, ethyl 3-bromo-2-oxocyclohexanecarboxylate, to provide a comprehensive overview
of its potential applications.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-2-
oxocyclohexanecarboxamide and its corresponding ethyl ester is provided below. This data
Is essential for designing and executing chemical reactions and for the purification of the
resulting products.
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3-Bromo-2- Ethyl 3-bromo-2-

Property oxocyclohexanecarboxami oxocyclohexanecarboxylat
de e

CAS Number 80193-04-0[1] 30132-23-1[2]

Molecular Formula C7H10BrNO2[1][3] CoH13BrOs[2][4]

Molecular Weight 220.06 g/mol [1] 249.1 g/mol [2][4]

Appearance Not specified Light-yellow oil[4]

Soluble in acetone,
Solubility Not specified dichloromethane, ethyl

acetate, and methanol[4]

Synthesis

The primary route to a-haloketones, such as 3-Bromo-2-oxocyclohexanecarboxamide,
involves the selective halogenation of a 3-keto precursor.

Synthesis of Ethyl 3-bromo-2-
oxocyclohexanecarboxylate

The synthesis of the ethyl ester is well-documented and typically involves the bromination of
ethyl 2-oxocyclohexanecarboxylate.[4] This reaction requires careful control of conditions to
achieve regioselective a-bromination and avoid the formation of di-brominated byproducts.[4]

Experimental Protocol (General): To a solution of ethyl 2-oxocyclohexanecarboxylate in a
suitable solvent such as dichloromethane, a brominating agent like bromine (Brz) is added
dropwise at a controlled temperature.[4] The reaction is monitored until completion, after which
it is quenched, and the product is isolated and purified, often through distillation or
recrystallization.[4]

Proposed Synthesis of 3-Bromo-2-
oxocyclohexanecarboxamide
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While a specific, detailed protocol for the synthesis of the amide is not readily available in the
literature, it can be reasonably proposed based on standard organic transformations. Two main
strategies can be envisioned:

o Amidation of the corresponding ethyl ester: Ethyl 3-bromo-2-oxocyclohexanecarboxylate can
be converted to the primary amide through aminolysis with ammonia or a protected ammonia
equivalent.

e Bromination of 2-oxocyclohexanecarboxamide: Direct bromination of the pre-formed B-keto
amide would be the most direct route.

Proposed Experimental Protocol (from B-keto amide): To a solution of 2-
oxocyclohexanecarboxamide in an appropriate solvent, a suitable brominating agent (e.g., N-
bromosuccinimide) would be added, potentially with a catalytic amount of acid or base to
facilitate enolization. The reaction would be monitored by techniques such as TLC or LC-MS.
Upon completion, the reaction mixture would be worked up to isolate the desired 3-bromo-2-
oxocyclohexanecarboxamide.

Ester Synthesis

Bromination
= >
Ethyl 2-oxocyclohexanecarboxylate |—> (e, Br2, CH2CI2) - -
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General synthetic strategies for 3-bromo-2-oxocyclohexanecarboxamide.
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Chemical Reactivity and Applications as a Synthetic
Building Block

The reactivity of 3-Bromo-2-oxocyclohexanecarboxamide is dictated by the presence of
three key functional groups: the secondary amide, the ketone, and the a-bromo substituent.
This combination makes it a versatile intermediate for the synthesis of a wide range of more
complex molecules. The chemistry of a-haloamides has been extensively reviewed and
provides a framework for understanding the potential transformations of this building block.[5]

Reactions at the a-Bromo Position

The bromine atom is a good leaving group and is susceptible to nucleophilic substitution. This
allows for the introduction of a variety of substituents at the 3-position of the cyclohexanone
ring.

¢ Nucleophilic Substitution: The bromine can be displaced by a wide range of nucleophiles,
including amines, thiols, and alkoxides, to introduce new functional groups.[4]

o Carbon-Carbon Bond Formation: Reactions with carbon nucleophiles, such as enolates or
organometallic reagents, can be used to form new carbon-carbon bonds, enabling the
construction of more complex carbon skeletons.

Reactions Involving the Ketone and Amide Moieties

The ketone and amide functionalities also offer handles for further chemical modifications.

e Reduction: The ketone can be selectively reduced to a secondary alcohol using reducing
agents like sodium borohydride.[4]

e Cyclization Reactions: The bifunctional nature of the molecule allows for intramolecular
reactions. For instance, a-haloamides derived from amino acids are known precursors for
the synthesis of B-lactams.[5]
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3-Bromo-2-oxocyclohexanecarboxamide
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Potential reaction pathways for 3-bromo-2-oxocyclohexanecarboxamide.

Spectroscopic Data

Detailed spectroscopic data for 3-Bromo-2-oxocyclohexanecarboxamide is not widely
published. However, based on its structure, the following characteristic signals would be
expected:
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Spectroscopy Expected Signals

- Signals for the diastereotopic protons of the

cyclohexane ring. - A signal for the proton at the
1H NMR _ _ _

bromine-bearing carbon (C3-H). - Broad signals

for the amide N-H protons.

- A signal for the ketone carbonyl carbon. - A

signal for the amide carbonyl carbon. - A signal
13C NMR for the carbon bearing the bromine atom. -

Signals for the other carbons of the cyclohexane

ring.

- A strong absorption band for the ketone C=0
stretch. - A strong absorption band for the amide
C=0 stretch (Amide | band). - N-H stretching

vibrations for the primary amide.

- Amolecular ion peak (M*) and a characteristic
Mass Spec M+2 peak of similar intensity due to the

presence of the bromine atom.

Conclusion

3-Bromo-2-oxocyclohexanecarboxamide represents a promising and versatile building block
for organic synthesis. Its trifunctional nature allows for a wide range of chemical
transformations, making it a valuable precursor for the synthesis of diverse and complex
molecular architectures, particularly in the context of drug discovery and development. While
specific experimental data for the amide is currently limited, the well-established chemistry of
its ethyl ester analogue and other a-haloamides provides a strong foundation for its application
in the synthesis of novel compounds. Further research into the reactivity and applications of
this compound is warranted and is likely to uncover new and valuable synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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